N-(tert-butyl)-2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)acetamide

• IUPAC Name: N-tert-butyl-2-[5-methoxy-4-oxo-2-(pyrimidin-2-ylsulfanylmethyl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C17H22N4O3S/c1-17(2,3)20-15(23)10-21-9-14(24-4)13(22)8-12(21)11-25-16-18-6-5-7-19-16/h5-9H,10-11H2,1-4H3,(H,20,23)
• InChI Key: NKTOORLAYFAPJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1C=C(C(=O)C=C1CSC2=NC=CC=N2)OC
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

N-(tert-butyl)-2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H22N4O3S and its molecular weight is 362.45. The purity is usually 95%.
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Scientific Research Applications

Exploration of Histamine H4 Receptor Ligands

A study on the structure-activity relationship of a series of 2-aminopyrimidines as ligands for the histamine H4 receptor (H4R) highlights the optimization of potency through systematic modifications. This research led to the identification of potent compounds with potential anti-inflammatory and antinociceptive properties, suggesting applications in pain management (Altenbach et al., 2008).

Synthesis and Characterization of Ferrocenyl Uracil PNA Monomer

Another study focused on the synthesis of a new ferrocenyl uracil peptide nucleic acid (PNA) monomer. This research demonstrated the potential of the ferrocenyl moiety in PNA monomers for hydrogen bonding with complementary DNA bases, which could have implications for DNA recognition and detection technologies (Gasser et al., 2006).

Synthesis of Pyridopyrimidin-4-One Derivatives as Vasopressin V1B Receptor Ligands

The development of a novel pyridopyrimidin-4-one derivative as a radioligand candidate for the arginine vasopressin 1B (V1B) receptor was detailed in another study. This compound exhibited high binding affinities and antagonistic activity, with potential applications in measuring the occupancy of the V1B receptor in both in vitro and in vivo studies, contributing to drug development and monitoring of diseased conditions (Koga et al., 2016).

Study on Spin Interaction in Zinc Complexes

Research into the spin interaction within octahedral zinc complexes of mono- and diradical Schiff and Mannich bases revealed insights into the magnetic coupling and zero-field splitting of the triplet in these complexes. This study contributes to the understanding of the electronic structure and magnetic properties of zinc-coordinated radical species, with potential implications for materials science and molecular magnetism (Orio et al., 2010).